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Critical Note on Chemical Identity: The CAS number 56479-63-1 strictly corresponds to 3-
Bromo-4-(dimethylamino)benzaldehyde, not the benzamide derivative. While the user query
specifies "benzamide," the CAS registry is the definitive identifier for chemical substance
tracking. This guide focuses on the aldehyde (CAS 56479-63-1) as the primary subject, while
addressing its conversion to amide derivatives where relevant to medicinal chemistry.

Overview: 3-Bromo-4-(dimethylamino)benzaldehyde is a highly functionalized aromatic building
block characterized by three distinct reactive sites:

e Aldehyde (-CHO): A handle for condensation, reductive amination, and oxidation.

» Aryl Bromide (-Br): A site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig).

» Dimethylamino (-NMez): A strong electron-donating group that modulates the electronic
density of the ring, influencing the reactivity of the other two sites.

Its most prominent application in modern drug discovery is as the core scaffold for Compound
968, a selective allosteric inhibitor of Glutaminase C (GAC), a target critical in cancer
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metabolism (glutaminolysis).

Part 2: Chemical Profile & Physical Properties[1]

Property Data

IUPAC Name 3-Bromo-4-(dimethylamino)benzaldehyde
CAS Number 56479-63-1

Molecular Formula CoH10BrNO

Molecular Weight 228.09 g/mol

Appearance Pale yellow to off-white solid

Melting Point 82-86 °C (Lit.)[1]

Solubility Soluble in DCM, DMSO, Methanol; Insoluble in

Water

Reactivity Class

Deactivated Aryl Halide (for SnAr); Activated
Aldehyde

Part 3: Synthetic Protocols & Methodology
Synthesis of 3-Bromo-4-(dimethylamino)benzaldehyde

Context: The synthesis relies on the chemoselective bromination of 4-

(dimethylamino)benzaldehyde. The strong ortho/para directing effect of the -NMez group

directs the electrophilic bromine to the meta position relative to the aldehyde (which is position

3).

Protocol:

e Reagents: 4-(dimethylamino)benzaldehyde (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq),

Acetonitrile (MeCN) or DMF.

e Setup: Charge a round-bottom flask with 4-(dimethylamino)benzaldehyde and MeCN (0.5 M

concentration).
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o Addition: Cool the solution to 0°C. Add NBS portion-wise over 30 minutes to avoid over-
bromination.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (Hexane/EtOAc 4:1).

o Workup: Pour the reaction mixture into ice water. The product often precipitates. Filter the
solid. If oil forms, extract with Ethyl Acetate, wash with brine, and dry over NazSOa.

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, 10-20% EtOAc in Hexanes).

Application: Synthesis of Glutaminase Inhibitor
(Compound 968)

Context: This is the primary pharmaceutical application of CAS 56479-63-1. It involves a
multicomponent cyclocondensation. Note that recent structural studies have reassigned
Compound 968 as a benzolc]acridine rather than the historically accepted
benzo[c]phenanthridine.

Protocol:

e Reagents: 3-Bromo-4-(dimethylamino)benzaldehyde (1.0 eq), Dimedone (1.0 eq), 2-
Naphthylamine (1.0 eq).

e Solvent: Ethanol or 1-Butanol.
o Catalyst: Catalytic amount of InCls or L-proline (optional, improves yield).
o Procedure: Reflux the equimolar mixture in solvent for 6-12 hours.

« |solation: Cool to room temperature. The precipitate is filtered and washed with cold ethanol
to yield the crude inhibitor.

Part 4: Visualization of Synthetic Pathways

The following diagram illustrates the synthesis of the core aldehyde and its divergence into the
famous Compound 968 inhibitor and potential amide derivatives (addressing the user's original
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Fig 1. Synthesis of CAS 56479-63-1 and its divergence to Compound 968 vs. Amides.

Click to download full resolution via product page

Caption: Synthesis workflow showing the bromination of the precursor and subsequent
transformation into the bioactive Compound 968 or the amide derivative.

Part 5: Expert Analysis & Structural Controversy
The "Compound 968" Reassignment

For years, researchers believed the reaction between CAS 56479-63-1, dimedone, and 2-
naphthylamine produced a benzo[c]phenanthridine. However, recent advanced NMR and X-ray
crystallography studies (Reference 1) have structurally reassigned this potent inhibitor to a
benzolc]acridine core.

» Implication for Researchers: When using CAS 56479-63-1 to synthesize 968 standards, be
aware that the kinetic product might differ from the thermodynamic product depending on
reaction conditions, though the acridine form is now considered the active species.

Cross-Coupling Utility
The bromine at position 3 is sterically hindered by the ortho-dimethylamino group.

¢ Suzuki-Miyaura: Requires active phosphine ligands (e.g., SPhos, XPhos) to facilitate
oxidative addition into the electron-rich, sterically crowded C-Br bond.

e Buchwald-Hartwig: Challenging due to the electron-rich nature of the ring (deactivating for
oxidative addition of Pd(0)). High temperatures and strong bases (NaOtBu) are typically
required.
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Part 6: Safety & Handling (SDS Summary)

¢ Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Handling: Handle under inert atmosphere (Nitrogen/Argon) if storing for long periods, as
benzaldehydes can slowly oxidize to benzoic acids in air.

Part 7: References

» Structural Reassignment of Compound 968:

o Source: Katt, W. P., et al. (2015). "Structural Reassignment of Compound 968, an
Allosteric Glutaminase Inhibitor." ChemRXxiv.

o Link:[Link]
e Glutaminase Inhibition Mechanism:

o Source: Wang, J. B., et al. (2010). "Targeting mitochondrial glutaminase activity inhibits
oncogenic transformation.” Cancer Cell, 18(3), 207-219.

o Link:[Link]
e Chemical Identity & Properties (PubChem):

o Source: National Center for Biotechnology Information. PubChem Compound Summary
for CID 98641, 3-Bromo-4-(dimethylamino)benzaldehyde.[1]

o Link:[Link]

o Synthesis of Benzaldehyde Derivatives:
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o Source: Sigma-Aldrich Technical Bulletin for Benzaldehyde Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Bromo-4-(dimethylamino)benzaldehyde | C9H10BrNO | CID 98641 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Part 1. Executive Technical Summary & Identity
Clarification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12987907/docs#part-1-executive-technical-summary-
identity-clarification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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